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Compound of Interest

Compound Name: Phenethyl acetate

Cat. No.: B093665

An In-depth Technical Guide to Phenethyl
Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of phenethyl acetate, a significant
organic ester utilized across the fragrance, flavor, and pharmaceutical industries. This
document details its fundamental chemical and physical properties, toxicological data, and
outlines key experimental protocols for its synthesis and analysis. Furthermore, it explores its
biosynthetic and synthetic pathways, offering valuable insights for research and development
applications.

Core Properties and Identification

Phenethyl acetate, also known as 2-phenylethyl acetate, is the ester formed from phenethyl
alcohol and acetic acid. It is a colorless liquid recognized for its pleasant floral aroma,
reminiscent of rose and honey.

Table 1: Chemical Identification and Molecular Properties of Phenethyl Acetate
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Identifier Value Reference
CAS Number 103-45-7

Molecular Formula C10H1202

Molecular Weight 164.20 g/mol

IUPAC Name 2-phenylethyl acetate

2-Phenylethyl acetate,
Synonyms Benzylcarbinyl acetate, Acetic

acid phenethyl ester

Physicochemical and Toxicological Data

A summary of the key physicochemical and toxicological properties of phenethyl acetate is
provided below, offering a quick reference for laboratory and safety considerations.

Table 2: Physicochemical Properties of Phenethyl Acetate

Property Value Reference
Appearance Colorless liquid

Melting Point -31.1°C

Boiling Point 232.6 °C

Density 1.032 g/mL at 25 °C

Flash Point 101 °C

Refractive Index n20/D 1.498 (lit.)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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